Cas no 1016672-98-2 (3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile)

3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile structure
1016672-98-2 structure
Product Name:3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile
CAS No:1016672-98-2
MF:C12H15N3O2S
MW:265.331401109695
CID:1081475
PubChem ID:24690153
Update Time:2025-04-20

3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile
    • 3-(4-methylpiperazin-1-yl)sulfonylbenzonitrile
    • 3-(4-Methylpiperazine-1-sulfonyl)benzonitrile
    • 1016672-98-2
    • A1-78824
    • AKOS000168696
    • DTXSID90640732
    • DB-356470
    • 3-[(4-methylpiperazin-1-yl)sulfonyl]benzonitrile
    • Inchi: 1S/C12H15N3O2S/c1-14-5-7-15(8-6-14)18(16,17)12-4-2-3-11(9-12)10-13/h2-4,9H,5-8H2,1H3
    • InChI Key: BLQJMNNBFIZFNO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C#N)C=1)(N1CCN(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 265.08849790g/mol
  • Monoisotopic Mass: 265.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 72.8Ų

3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A139001742-1g
3-((4-Methylpiperazin-1-yl)sulfonyl)benzonitrile
1016672-98-2 95%
1g
$400.00 2023-09-04
Chemenu
CM158437-5g
3-((4-methylpiperazin-1-yl)sulfonyl)benzonitrile
1016672-98-2 95%
5g
$757 2021-08-05
Chemenu
CM158437-1g
3-((4-methylpiperazin-1-yl)sulfonyl)benzonitrile
1016672-98-2 95%
1g
$270 2023-02-19
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd